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Compound of Interest

Butyltriphenylphosphonium
Compound Name:
chloride

Cat. No.: B081357

Phase Transfer Catalysis

As a phase transfer catalyst (PTC), Butyltriphenylphosphonium chloride facilitates reactions
between reactants in immiscible phases, typically an aqueous and an organic phase. The bulky
and lipophilic triphenylphosphonium cation pairs with an anion from the aqueous phase,
transporting it into the organic phase where it can react with the organic substrate.

Performance Comparison: BTPC Analogs vs.
Quaternary Ammonium Salts

Phosphonium salts like BTPC are often compared to quaternary ammonium salts for their
efficacy as phase transfer catalysts. A key advantage of phosphonium salts is their higher
thermal stability compared to quaternary ammonium salts, which can be susceptible to
Hofmann elimination at elevated temperatures.

The following table summarizes the performance of a phosphonium salt
(Tetraphenylphosphonium bromide, a close analog of BTPC) against common quaternary
ammonium salt catalysts in the alkylation of sodium benzoate with butyl bromide.
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Catalyst Catalyst Type

Yield of Butyl Benzoate (%)

Tetraphenylphosphonium

_ Phosphonium Salt 98
Bromide (TPPB)
Tricaprylylmethylammonium )
) ) Quaternary Ammonium Salt 92
Chloride (Aliquat 336)
Tetrabutylammonium Bromide ]
Quaternary Ammonium Salt 91

(TBAB)

Experimental Protocol: Nucleophilic Substitution

Objective: To synthesize 1-cyanooctane from 1-chlorooctane using a phase transfer catalyst.

Materials:

1-chlorooctane

Sodium cyanide (NaCN)

Butyltriphenylphosphonium chloride (BTPC)

Toluene

Water

Procedure:

e A mixture of 1-chlorooctane (10 mmol), sodium cyanide (20 mmol), and

Butyltriphenylphosphonium chloride (1 mol%) in a biphasic system of toluene (20 mL)

and water (20 mL) is prepared.

e The mixture is stirred vigorously at 105°C.

o The reaction progress is monitored by gas chromatography.

e Upon completion, the organic layer is separated, washed with water, dried over anhydrous

sodium sulfate, and the solvent is evaporated to yield 1-cyanooctane.
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Workflow Diagram:
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Phase Transfer Catalysis Workflow

Prepare Biphasic Mixture
(1-chlorooctane in Toluene, NaCN in Water)

'

Add Butyltriphenylphosphonium Chloride

'

Heat and Stir Vigorously
(105°C)

i

Monitor Reaction by GC

'

Work-up:
Separate organic layer, wash, dry

i

Isolate 1-cyanooctane
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Wittig Reaction Pathway

Butyltriphenylphosphonium Bromide

-BulLi

Phosphonium Ylide Benzaldehyde

~, /

Betaine Intermediate

l

Oxaphosphetane

N

3-phenyl-1-pentene Triphenylphosphine Oxide
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ROCOP Workflow

Charge Catalyst and Co-catalyst (BTPC)

:

Add Monomers (CHO and PA) in Toluene

:

Heat and Stir

:

Polymerization

:

Quench and Precipitate Polymer

:

Characterize Polymer (GPC, NMR)
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Mitochondrial Targeting Nanopatrticle

Nanoparticle Formulation

Cellular Targeting

Drug-loaded TPP-Na@
Cellular Uptake

@drial Accu@
Drug Release

Drug + TPP-Polymer
in Organic Solvent

Emulsification
in Aqueous Phase

Solvent Evaporation
& Self-Assembly
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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